1-[4-[(4-Ethyl-1-piperazinyl)methyl]phenyl]-3-thiophen-2-ylurea

• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-[4-[(4-ethylpiperazin-1-yl)methyl]phenyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H24N4OS/c1-2-21-9-11-22(12-10-21)14-15-5-7-16(8-6-15)19-18(23)20-17-4-3-13-24-17/h3-8,13H,2,9-12,14H2,1H3,(H2,19,20,23)
• InChI Key: CZDJAOWKZQKIOG-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CC2=CC=C(C=C2)NC(=O)NC3=CC=CS3

Description

1-[4-[(4-ethyl-1-piperazinyl)methyl]phenyl]-3-thiophen-2-ylurea is a member of ureas.

Scientific Research Applications

Synthesis and Ligand Binding

• Ligands for 5-HT1A Serotonin Receptor : A study on the synthesis of triazole derivatives, including compounds similar to 1-[4-[(4-Ethyl-1-piperazinyl)methyl]phenyl]-3-thiophen-2-ylurea, focused on their potential as ligands for the 5-HT1A serotonin receptor. These compounds showed preferential affinity for this receptor (Salerno et al., 2004).

Pharmacological Evaluation

• Antidepressant and Antianxiety Activities : In a study on novel piperazine derivatives, their antidepressant and antianxiety activities were evaluated. Compounds showed significant effects in behavioral tests, indicating their potential therapeutic applications (Kumar et al., 2017).

• Allosteric Enhancers of A1 Adenosine Receptor : A series of thiophene derivatives, including those structurally similar to 1-[4-[(4-Ethyl-1-piperazinyl)methyl]phenyl]-3-thiophen-2-ylurea, were synthesized and evaluated as allosteric enhancers of the A1 adenosine receptor. Certain derivatives showed significant binding and functional activities (Romagnoli et al., 2008).

• Potential Agents for Alzheimer’s Disease : Compounds including 1-[4-[(4-Ethyl-1-piperazinyl)methyl]phenyl]-3-thiophen-2-ylurea were synthesized as potential therapeutic agents for Alzheimer’s disease. Some of these showed promising enzyme inhibition activity against butyrylcholinestrase, a target for Alzheimer’s treatment (Hussain et al., 2016).

Chemical Analysis and Process Development

• Impurity Profile Determination : The impurity profile of a closely related compound, used as a platelet aggregation inhibitor, was determined using liquid chromatography-mass spectrometry. This study is crucial for understanding the purity and quality of pharmaceutical compounds (Thomasberger et al., 1999).

• Route Selection for Depression and Anxiety Treatment : Research on 1-(3-{2-[4-(2-Methyl-5-quinolinyl)-1-piperazinyl]ethyl}phenyl)-2-imidazolidinone, which is structurally related to the compound , focused on selecting a manufacturing route for treating depression and anxiety. This highlights the importance of process research in pharmaceutical development (Cimarosti et al., 2011).